Cas no 72898-07-8 (2,3,4,9-tetrahydro-1H-Carbazol-2-amine)

• Product Name: 2,3,4,9-tetrahydro-1H-Carbazol-2-amine
• CAS No: 72898-07-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD20696751
• CID: 1065543
• PubChem ID: 20529229
• Update Time: 2025-04-20

2,3,4,9-tetrahydro-1H-Carbazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,9-tetrahydro-1H-Carbazol-2-amine
• AB92719
• F50700
• DTXSID20608401
• 2,3,4,9-tetrahydro-1h-carbazol-2-ylamine
• DEBNIKRHYDWHIG-UHFFFAOYSA-N
• MFCD20696751
• CS-0259573
• EN300-736518
• SCHEMBL4905673
• AKOS016353065
• 72898-07-8
• A851518
• DB-355084

• MDL： MFCD20696751
• Inchi： 1S/C12H14N2/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-4,8,14H,5-7,13H2
• InChI Key： DEBNIKRHYDWHIG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1CC(CC2)N

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 362.5±42.0 °C at 760 mmHg
• Flash Point: 200.5±15.1 °C
• Solubility: Slightly soluble (2 g/l) (25 º C),
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,3,4,9-tetrahydro-1H-Carbazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles